Cas no 2138350-38-4 (5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138350-38-4
• MF: C₁₀H₁₀BrF₂N₃
• MW: 290.107307910919
• CID: 6510923
• PubChem ID: 165473685
• Update Time: 2025-07-23

5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine
• EN300-1104596
• 2138350-38-4
• 5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C10H10BrF2N3/c1-3-6-5(2)4-7-14-10(9(12)13)15-16(7)8(6)11/h4,9H,3H2,1-2H3
• InChI Key： WTHOSYUIXCXNBZ-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)C(C)=CC2=NC(C(F)F)=NN21

Computed Properties

• Exact Mass: 289.00262g/mol
• Monoisotopic Mass: 289.00262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138350-38-4)

The compound 5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138350-38-4) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the triazolo[1,5-a]pyridine core and difluoromethyl substituent, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in contemporary research, addressing common queries such as "What is the role of bromo-substituted triazolopyridines in drug development?" and "How does fluorination enhance bioactive molecule performance?"

From a structural perspective, the presence of a bromo group at the 5-position and a difluoromethyl moiety at the 2-position introduces distinct electronic and steric effects. These modifications are often explored to optimize pharmacokinetic properties, as seen in trending research on fluorinated bioactive compounds. The ethyl and methyl groups at the 6- and 7-positions further contribute to lipophilicity, a critical factor in membrane permeability—a hot topic in discussions about blood-brain barrier penetration and targeted drug delivery.

Synthetic routes to 5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine typically involve multi-step protocols, including cyclization and halogenation reactions. Researchers frequently search for "efficient synthesis of triazolopyridine derivatives" or "catalytic methods for difluoromethylation," reflecting the demand for scalable and sustainable methodologies. Recent advances in photocatalysis and electrochemical synthesis have opened new avenues for constructing such frameworks, aligning with the global push toward green chemistry.

In pharmaceutical contexts, this compound's triazolopyridine scaffold is analogous to motifs found in kinase inhibitors and antiviral agents. Its bromo substituent offers a handle for further functionalization via cross-coupling reactions, a technique widely discussed in forums on "late-stage diversification of drug candidates." Meanwhile, the difluoromethyl group—a bioisostere for carbonyl or hydroxyl groups—enhances metabolic stability, a key concern in prodrug design and enzyme inhibition studies.

Beyond therapeutics, CAS No. 2138350-38-4 has garnered attention in materials science, particularly in the design of organic electronic materials. The conjugated system of the triazolo[1,5-a]pyridine ring, combined with halogen and fluorine atoms, influences charge transport properties—a focal point for queries like "halogen effects on organic semiconductor performance." Such applications resonate with the growing interest in flexible electronics and energy storage solutions.

Analytical characterization of this compound involves techniques such as NMR, HPLC, and mass spectrometry, with researchers often inquiring about "spectral data interpretation for triazolopyridines." Stability studies under varying pH and temperature conditions are also critical, reflecting concerns about compound shelf-life and formulation compatibility.

In summary, 5-bromo-2-(difluoromethyl)-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine exemplifies the intersection of synthetic chemistry and applied science. Its versatility addresses pressing questions in medicinal chemistry, agrochemical innovation, and advanced materials, making it a compelling subject for both academic and industrial research. As interest in tailored heterocycles and sustainable synthesis grows, this compound's relevance will likely expand further.